(2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol

• IUPAC Name: (2R,3R,4R,5R)-2-(2-amino-6-methoxypurin-9-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• InChI: InChI=1S/C12H17N5O5/c1-12(20)7(19)5(3-18)22-10(12)17-4-14-6-8(17)15-11(13)16-9(6)21-2/h4-5,7,10,18-20H,3H2,1-2H3,(H2,13,15,16)/t5-,7-,10-,12-/m1/s1
• InChI Key: OAIGYKVLSKBAJZ-GSWPYSDESA-N
• Canonical SMILES: CC1(C(C(OC1N2C=NC3=C2N=C(N=C3OC)N)CO)O)O
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=C2N=C(N=C3OC)N)CO)O)O
• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol

Description

(2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol is a useful research compound. Its molecular formula is C12H17N5O5 and its molecular weight is 311.298. The purity is usually 95%.
BenchChem offers high-quality (2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism Studies

The compound has been utilized in pharmacokinetics and metabolism research. For instance, Jia et al. (2016) developed a liquid chromatography-tandem mass spectrometric method for quantifying IMM-H007 and its metabolites, demonstrating its application in pharmacokinetic studies in hamsters (Jia et al., 2016). Additionally, Basavapathruni et al. (2014) studied EPZ‐5676, a novel DOT1L histone methyltransferase inhibitor and its pharmacokinetics in preclinical species (Basavapathruni et al., 2014).

Synthetic and Analytical Chemistry

Emmrich et al. (2010) synthesized a fluorescent-labeled ATP analog, incorporating a similar structure, to study the binding site and function of adenylyl cyclases (Emmrich et al., 2010). Hřebabecký et al. (2006) explored the synthesis of novel conformationally locked carbocyclic nucleosides derived from a structurally related compound (Hřebabecký et al., 2006).

Quantum Chemical Modeling

Kvasyuk et al. (2022) conducted a comprehensive study involving quantum chemical modeling, spectroscopic studies, and QSAR analyses on Nelarabine, which has a similar structure (Kvasyuk et al., 2022).

Application in Corrosion Inhibition

Lee Yun Sin et al. (2017) investigated the use of adenosine, which has a related structure, as a corrosion inhibitor for mild steel, demonstrating its efficacy and mechanism of action (Lee Yun Sin et al., 2017).

Inhibitory Effects on Cellular Activation

A 2000 study explored the use of derivatives of this compound as selective adenosine A2a receptor antagonists, potentially useful in treating asthma and COPD (Expert Opinion on Therapeutic Patents, 2000).